![molecular formula C20H23N5O2 B5676744 5-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-N-(2-morpholin-4-ylethyl)pyridin-2-amine](/img/structure/B5676744.png)
5-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-N-(2-morpholin-4-ylethyl)pyridin-2-amine
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves the reaction of chloromethylated oxadiazoles with amines such as pyrrolidine, piperidine, or morpholine to produce novel amine derivatives. For instance, Vinayak et al. (2017) described synthesizing novel amine derivatives by treating a chloromethyl oxadiazole compound with various primary or secondary amines, a process that could be analogous to the synthesis of the specified compound (Vinayak, Sudha, & Kumar, 2017).
Molecular Structure Analysis
X-ray crystallography and DFT studies have been utilized to analyze the molecular structure of similar compounds, providing insights into their crystalline forms and molecular geometries. Dani et al. (2013) utilized these methods to study the structure of related thiadiazole compounds, which might offer a basis for understanding the molecular structure of the specified compound (Dani et al., 2013).
Chemical Reactions and Properties
The chemical reactions involving oxadiazoles usually entail cyclization and condensation processes, potentially leading to various derivatives with different functional groups. The reactions with different amines can yield a range of products with diverse chemical properties. Tyrkov (2006) discussed reactions of oxadiazoles with amines to produce amino derivatives, relevant to understanding the chemical behavior of the target compound (Tyrkov, 2006).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, can be significantly influenced by their molecular geometry and substituents. Hou et al. (2013) discussed the one-dimensional polymeric structure and π-π interactions of a related oxadiazole compound, which might shed light on the physical characteristics of the target compound (Hou et al., 2013).
Chemical Properties Analysis
The chemical properties, such as reactivity towards different reagents, stability under various conditions, and potential for forming derivatives, are crucial for understanding the compound's behavior in chemical reactions. The reaction of oxadiazole compounds with amines and other nucleophiles to form new derivatives highlights the versatility and reactivity of these compounds. For example, the synthesis and reactivity of oxadiazole derivatives were explored by Gul et al. (2017), providing insights into the chemical properties of related compounds (Gul et al., 2017).
properties
IUPAC Name |
5-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-N-(2-morpholin-4-ylethyl)pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2/c1-15-23-24-20(27-15)17-4-2-3-16(13-17)18-5-6-19(22-14-18)21-7-8-25-9-11-26-12-10-25/h2-6,13-14H,7-12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDQHENDBIIMHNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)C2=CC=CC(=C2)C3=CN=C(C=C3)NCCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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